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Compound of Interest

Compound Name: 17:0-16:1 PC-d5

CAS No.: 2342575-79-3

Cat. No.: B15555483

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of 1-heptadecanoyl-

2-(9Z-hexadecenoyl)-sn-glycero-3-phosphocholine-d5 (PC(17:0/16:1)-d5) and its primary

application as an internal standard in mass spectrometry-based lipidomics.

Core Properties and Structure
PC(17:0/16:1)-d5 is a deuterated synthetic phosphatidylcholine, a class of phospholipids that

are major components of biological membranes. It features a glycerol backbone with a

heptadecanoic acid (17:0) at the sn-1 position, a palmitoleic acid (16:1) at the sn-2 position,

and a phosphocholine headgroup. The "-d5" designation indicates that five hydrogen atoms on

the glycerol backbone have been replaced with deuterium. This isotopic labeling is critical for

its function as an internal standard, as it makes the molecule chemically almost identical to its

endogenous counterpart but distinguishable by mass.[1][2][3]
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The essential physicochemical properties of PC(17:0/16:1)-d5 are summarized below. These

characteristics are fundamental for its use in quantitative analytical methods.

Property Value Reference(s)

Synonyms

1-heptadecanoyl-2-

palmitoleoyl-sn-glycero(d5)-3-

phosphocholine, PC 17:0-16:1-

d5

[1][3]

Molecular Formula C₄₁H₇₅D₅NO₈P [1]

Formula Weight 751.09 g/mol [1]

Exact Mass 750.59 Da [1][3]

Purity >99% [3]

Appearance
Typically supplied as a solution

or liquid
[3]

Solubility
Soluble in dichloromethane

(DCM) and methanol
[3]

Storage Conditions -20°C [3]

Application in Quantitative Lipidomics
The primary and critical application of PC(17:0/16:1)-d5 is its use as an internal standard (IS)

for the accurate and precise quantification of phosphatidylcholines and other lipid species in

complex biological samples using mass spectrometry.[2][3][4]

Principle: Isotope Dilution Mass Spectrometry
The methodology is based on the principle of stable isotope dilution.[2] A precisely known

quantity of the deuterated standard (PC(17:0/16:1)-d5) is added to a biological sample at the

very beginning of the sample preparation process.[2]

Key advantages of this approach include:
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Correction for Sample Loss: The deuterated standard and the endogenous analyte exhibit

nearly identical physicochemical properties. Therefore, any loss of material during the multi-

step workflow (e.g., extraction, transfers) will affect both the analyte and the standard

proportionally.[2]

Correction for Matrix Effects: In mass spectrometry, particularly with electrospray ionization

(ESI), other molecules in the sample matrix can suppress or enhance the ionization of the

target analyte, leading to inaccurate measurements. Since the standard co-elutes with the

analyte and behaves similarly in the ion source, it effectively normalizes these variations.[2]

[4]

The mass spectrometer can easily differentiate the endogenous lipid from the deuterated

standard based on their difference in mass-to-charge ratio (m/z). By comparing the signal

intensity of the endogenous lipid to the known concentration of the spiked internal standard, a

highly accurate quantification can be achieved.[2]

Experimental Protocol: Lipid Quantification
Workflow
The following section details a typical experimental methodology for quantifying

phosphatidylcholines in a biological matrix (e.g., human plasma) using PC(17:0/16:1)-d5 as an

internal standard.

Materials
Biological Sample (e.g., Plasma, Tissue Homogenate)

PC(17:0/16:1)-d5 Internal Standard Solution (of known concentration)

Lipid Extraction Solvents (e.g., Dichloromethane, Methanol, Water)[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) System[6][7]

Procedure
Sample Preparation: A defined volume or weight of the biological sample is aliquoted into an

extraction tube.
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Internal Standard Spiking: A precise volume of the PC(17:0/16:1)-d5 internal standard

solution is added directly to the sample. This is a critical step to ensure the standard is

subjected to the entire subsequent workflow.[2]

Lipid Extraction: A liquid-liquid extraction is performed to separate lipids from other

biomolecules. A common method involves adding methanol and dichloromethane, followed

by water, to create a biphasic system. After vortexing and centrifugation, the lower organic

layer containing the lipids is carefully collected.[5]

Solvent Evaporation and Reconstitution: The collected organic solvent is evaporated to

dryness, typically under a stream of nitrogen gas. The dried lipid extract is then reconstituted

in a smaller volume of a solvent compatible with the LC-MS system (e.g.,

methanol/acetonitrile).

LC-MS/MS Analysis: The reconstituted sample is injected into the LC-MS/MS system. The

lipids are separated chromatographically (often using a C18 column) before being ionized

and detected by the mass spectrometer. The instrument is set to monitor specific mass

transitions for both the endogenous PC species and the d5-labeled internal standard.[7]

Data Analysis: The peak areas for the endogenous lipid and the PC(17:0/16:1)-d5 standard

are integrated. The concentration of the endogenous lipid is calculated by comparing the

ratio of its peak area to that of the internal standard against a calibration curve.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of a typical quantitative lipidomics experiment

using a deuterated internal standard.
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Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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